Cas no 865660-20-4 (4-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2-methyl-1-(3-methylphenyl)piperazine)

• Product Name: 4-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2-methyl-1-(3-methylphenyl)piperazine
• CAS No: 865660-20-4
• MF: C₁₆H₂₀ClN₃S
• MW: 321.868101119995
• CID: 5698458
• PubChem ID: 3744935
• Update Time: 2023-10-14

4-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2-methyl-1-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• MLS000720724
• SR-01000307215-1
• 2-chloro-5-[[3-methyl-4-(3-methylphenyl)piperazin-1-yl]methyl]-1,3-thiazole
• SMR000336704
• 3X-0845
• AKOS005090862
• 4-[(2-chloro-1,3-thiazol-5-yl)methyl]-2-methyl-1-(3-methylphenyl)piperazine
• DTXSID301324640
• SR-01000307215
• HMS2728A22
• 865660-20-4
• CHEMBL1538487
• Piperazine, 4-[(2-chloro-5-thiazolyl)methyl]-2-methyl-1-(3-methylphenyl)-
• 4-[(2-Chloro-1,3-thiazol-5-yl)methyl]-2-methyl-1-(3-methylphenyl)piperazine

• Inchi： 1S/C16H20ClN3S/c1-12-4-3-5-14(8-12)20-7-6-19(10-13(20)2)11-15-9-18-16(17)21-15/h3-5,8-9,13H,6-7,10-11H2,1-2H3
• InChI Key： AVUUIXDNELRJGS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)CCN(CC2SC(Cl)=NC=2)CC1C

Computed Properties

• Exact Mass: 321.1066465g/mol
• Monoisotopic Mass: 321.1066465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 465.3±55.0 °C(Predicted)
• pka: 5.89±0.40(Predicted)